Cas no 1995883-31-2 (2-amino-4,5-dimethoxypentanamide)

• Product Name: 2-amino-4,5-dimethoxypentanamide
• CAS No: 1995883-31-2
• MF: C₇H₁₆N₂O₃
• MW: 176.213541984558
• CID: 6142824
• PubChem ID: 165607305
• Update Time: 2025-07-21

2-amino-4,5-dimethoxypentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,5-dimethoxypentanamide
• 1995883-31-2
• EN300-1300337

• Inchi： 1S/C7H16N2O3/c1-11-4-5(12-2)3-6(8)7(9)10/h5-6H,3-4,8H2,1-2H3,(H2,9,10)
• InChI Key： KGZGSMPGWQEOBG-UHFFFAOYSA-N
• SMILES： O(C)C(COC)CC(C(N)=O)N

Computed Properties

• Exact Mass: 176.11609238g/mol
• Monoisotopic Mass: 176.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 87.6Ų

Additional information on 2-amino-4,5-dimethoxypentanamide

Introduction to 2-amino-4,5-dimethoxypentanamide (CAS No. 1995883-31-2)

2-amino-4,5-dimethoxypentanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1995883-31-2, this molecule represents a structurally intriguing amide derivative featuring both amino and methoxy functional groups. The presence of these substituents in specific positions on the pentanamide backbone endows the compound with unique chemical properties that make it a promising candidate for further exploration in drug discovery and material science applications.

The structural motif of 2-amino-4,5-dimethoxypentanamide is particularly noteworthy due to its potential to interact with biological targets in a manner that could be exploited for therapeutic purposes. The amide bond, a cornerstone of many bioactive molecules, provides a stable yet flexible scaffold that can be modulated through derivatization. Additionally, the dual presence of methoxy groups at the 4th and 5th carbon positions introduces polarity and hydrogen bonding capabilities, which are critical for molecular recognition processes within biological systems.

In recent years, there has been a surge in interest regarding amide-based compounds as pharmacophores. These molecules have demonstrated efficacy in modulating various biological pathways, making them valuable tools in medicinal chemistry. The specific arrangement of functional groups in 2-amino-4,5-dimethoxypentanamide aligns well with current trends in drug design, where targeted modifications at key positions can enhance binding affinity and selectivity. This has prompted researchers to investigate its potential as a lead compound or intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 2-amino-4,5-dimethoxypentanamide is its versatility in synthetic chemistry. The compound serves as a versatile building block that can be further functionalized to create more complex structures. For instance, the amino group at position 2 can be coupled with carboxylic acid derivatives via amide bond formation, while the methoxy groups offer opportunities for etherification or oxidation reactions. Such synthetic flexibility is highly valued in drug development pipelines, where rapid access to diverse analogues is essential for optimizing pharmacological properties.

The pharmaceutical relevance of 2-amino-4,5-dimethoxypentanamide has been further underscored by its potential role in addressing unmet medical needs. Current research efforts are focused on leveraging its structural features to develop treatments for neurological disorders, inflammatory conditions, and metabolic diseases. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against specific enzymes or receptors implicated in these pathologies. These findings have sparked collaborations between academic institutions and pharmaceutical companies to explore its therapeutic potential further.

The synthesis of 2-amino-4,5-dimethoxypentanamide (CAS No. 1995883-31-2) involves well-established organic transformations that highlight its synthetic accessibility. Key steps typically include the condensation of appropriately substituted pentanoyl chlorides or anhydrides with ammonia or ammonium hydroxide derivatives, followed by selective methoxylation at the desired carbon positions. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing reaction times and improving yields—a critical consideration for large-scale production.

In addition to its pharmaceutical applications, 2-amino-4,5-dimethoxypentanamide holds promise in materials science and industrial chemistry. Its unique structural features make it a candidate for developing novel polymers or specialty chemicals with tailored properties. For instance, polymer chemists have explored incorporating this motif into biodegradable polymers or high-performance resins to enhance material stability and functionality. Such interdisciplinary applications underscore the broad utility of this compound beyond traditional drug discovery contexts.

The safety profile of 2-amino-4,5-dimethoxypentanamide is another critical consideration during its development and application. While preliminary toxicological assessments suggest moderate toxicity at higher concentrations, further studies are needed to fully characterize its safety margins. Researchers are employing computational modeling techniques alongside experimental methods to predict potential adverse effects and optimize dosing regimens if used therapeutically. These efforts ensure that any future applications are grounded in rigorous safety evaluations.

Looking ahead, the future prospects for 2-amino-4,5-dimethoxypentanamide appear bright due to ongoing advancements in synthetic methodologies and computational drug design tools. Innovations such as fragment-based drug discovery and machine learning-assisted molecular optimization are expected to accelerate the development pipeline for this class of compounds. Collaborative research initiatives involving chemists from multiple disciplines will be instrumental in unlocking new applications for this versatile molecule.